Cas no 1311643-70-5 (N-(1-cyano-1,3-dimethylbutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanamide)

• Product Name: N-(1-cyano-1,3-dimethylbutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanamide
• CAS No: 1311643-70-5
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 6291975
• PubChem ID: 53587986
• Update Time: 2025-07-15

N-(1-cyano-1,3-dimethylbutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1,3-dimethylbutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanamide
• EN300-26684875
• Z981047498
• 1311643-70-5
• AKOS034762286

• Inchi： 1S/C18H21N3O3/c1-12(2)10-18(3,11-19)20-15(22)8-9-21-16(23)13-6-4-5-7-14(13)17(21)24/h4-7,12H,8-10H2,1-3H3,(H,20,22)
• InChI Key： QYYRHEUUKCNRKT-UHFFFAOYSA-N
• SMILES： O=C(CCN1C(C2C=CC=CC=2C1=O)=O)NC(C#N)(C)CC(C)C

Computed Properties

• Exact Mass: 327.15829154g/mol
• Monoisotopic Mass: 327.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.3Ų

Additional information on N-(1-cyano-1,3-dimethylbutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanamide

Introduction to N-(1-cyano-1,3-dimethylbutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanamide and Its Significance in Modern Chemical Biology

N-(1-cyano-1,3-dimethylbutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanamide, with the CAS number 1311643-70-5, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This intricate molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The compound's molecular framework, characterized by a cyano-substituted dimethylbutyl group and an isoindolyl moiety linked to a dioxopropylamide segment, suggests a multifaceted interplay of electronic and steric effects that may contribute to its biological activity.

The 1-cyano-1,3-dimethylbutyl side chain introduces a strong electron-withdrawing cyano group, which can modulate the reactivity and binding properties of the molecule. This feature is particularly relevant in the context of drug design, where such functional groups are often employed to enhance binding affinity or to influence metabolic stability. The presence of the cyano group also suggests potential for further derivatization, allowing for the creation of analogues with tailored properties.

The core of the molecule is the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl fragment, which is a derivative of isoindole. Isoindoles are a class of heterocyclic compounds that have shown promise in various biological applications, including as intermediates in the synthesis of bioactive molecules. The dioxo group (a ketone-like structure) within this fragment can participate in hydrogen bonding interactions, potentially enhancing the compound's ability to bind to biological targets. Additionally, the isoindolyl system itself is known for its ability to engage in π-stacking interactions, which can be crucial for receptor binding and drug delivery.

The amide linkage in N-(1-cyano-1,3-dimethylbutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanamide provides another layer of structural complexity. Amides are versatile functional groups that can serve as pharmacophores in drug molecules. They can participate in hydrogen bonding both as donors and acceptors, which is critical for achieving high-affinity binding to biological targets. The propanamide segment also introduces a flexible aliphatic chain that can influence the conformational dynamics of the molecule, potentially affecting its bioavailability and pharmacokinetic properties.

In recent years, there has been growing interest in exploring the potential of isoindole derivatives in medicinal chemistry. Studies have demonstrated that isoindoles can exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The structural features of N-(1-cyano-1,3-dimethylbutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanamide, with its combination of a cyano-substituted alkyl chain and an isoindolyl amide moiety, position it as a promising candidate for further investigation.

The synthesis of this compound involves multiple steps that highlight the ingenuity of modern organic chemistry techniques. The introduction of the cyano group requires careful control over reaction conditions to avoid unwanted side products. Similarly, the formation of the amide bond necessitates optimization to ensure high yield and purity. Advances in catalytic methods have made it possible to achieve these transformations more efficiently and with greater selectivity.

The potential applications of N-(1-cyano-1,3-dimethylbutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanamide extend beyond its mere existence as a synthetic intermediate. Researchers are increasingly leveraging computational methods to predict the biological activity of novel molecules before they are synthesized. By employing molecular modeling techniques such as docking studies and quantum mechanical calculations, scientists can gain insights into how this compound might interact with biological targets like enzymes or receptors.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like N-(1-cyano-1,3-dimethylbutyl)-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l)propanamide. These algorithms can analyze vast datasets to identify structural patterns associated with biological activity. By correlating molecular structures with known bioactivities derived from experimental data or literature reports, machine learning models can predict new targets for existing compounds or suggest modifications that could enhance their efficacy.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Techniques such as molecular dynamics simulations allow researchers to visualize how molecules move and interact over time within a biological environment. This information is invaluable for designing molecules that not only bind tightly but also exhibit favorable pharmacokinetic profiles.

In conclusion,N-(1-cyano - 1 , 3 - dimethylbutyl ) - 3 - ( 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - iso indol - 2 - yl ) pro pan amide represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a promising candidate for further exploration in chemical biology and pharmaceutical research. As our understanding of molecular interactions continues to evolve through advances in computational chemistry and machine learning algorithms,N-( )